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Compound of Interest

Compound Name: Chloropentamethyldisilane
CAS No.: 1560-28-7
Cat. No.: B075337
Get Quote
. J

Abstract: This guide provides a comprehensive overview of the safe handling, storage, and
emergency procedures for Chloropentamethyldisilane. Designed for researchers, scientists,
and drug development professionals, this document moves beyond mere procedural lists to
explain the chemical principles that underpin critical safety protocols. By understanding the
reactivity and hazards of this compound, laboratory personnel can mitigate risks and foster a
culture of safety and scientific integrity.

Section 1: Chemical Profile and Hazard
Identification

Chloropentamethyldisilane is a reactive organosilicon compound with significant utility in
synthetic chemistry. However, its reactivity also presents notable hazards. A thorough
understanding of its properties is the foundation of safe laboratory practice.

1.1: Physical and Chemical Properties
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Property Value

Chemical Formula C5H15CISi2

CAS Number 1560-28-7

Appearance Colorless Liquid

Boiling Point 57 °C (135 °F)[1][2][3][4]

Flash Point -18 °F (-28 °C)[2][3][4]

Density 0.854 g/lcm?3[2][3][4]

Reactivity with Water Reacts violently[2][3][4][5][6]1[7]

1.2: GHS Hazard Classification and Causality

Chloropentamethyldisilane is classified under the Globally Harmonized System (GHS) with
multiple hazard designations. Understanding the "why" behind each pictogram is crucial for
appreciating the associated risks.[5][8]

o H225: Highly flammable liquid and vapour.[8][9]

o Causality: The low flash point of -18°F (-28°C) means that vapors can ignite at
temperatures well below ambient conditions.[2][3][4] Vapors are also heavier than air and
can travel to a distant ignition source, leading to a "flashback" event.[2][3][7][10]

e H314: Causes severe skin burns and eye damage.[5][8]

o Causality: The primary danger stems from its rapid, exothermic reaction with water or
moisture.[2] Upon contact with the moisture in skin, eyes, or mucous membranes, it
hydrolyzes to form hydrochloric acid (HCI), causing immediate and severe chemical burns.
[31[71[11]

e H301 + H331: Toxic if swallowed or if inhaled.[8]

o Causality: Inhalation of the fuming liquid or its vapors leads to the formation of HCl in the
respiratory tract, causing severe irritation, inflammation, and potential organ damage.[8]
[11] Ingestion results in similar corrosive damage to the gastrointestinal tract.[9]
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e H312: Harmful in contact with skin.[8]

o Causality: Beyond the immediate corrosive effect, the compound and its byproducts can
be absorbed through the skin, contributing to systemic toxicity.[8]

e H290: May be corrosive to metals.[8]

o Causality: The generation of hydrochloric acid upon contact with ambient moisture means
it can corrode standard metal storage cabinets and equipment, potentially creating
flammable hydrogen gas in the process.[3][7]

Section 2: Risk Assessment and Hierarchy of
Controls

Before any experiment involving Chloropentamethyldisilane, a thorough risk assessment is
mandatory. The hierarchy of controls provides a systematic approach to mitigating identified
hazards, prioritizing the most effective measures.
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ﬂierarchy of Controls for Chloropentamethyldisilan@

Elimination

Is use of this chemical avoidable?

ost Effective

Substitution
Can a less hazardous chemical be used?

Engineering Controls
(e.g., Fume Hood, Glovebox)

Administrative Controls
(e.g., SOPs, Training)

east Effective

Personal Protective Equipment
(e.g., Gloves, Goggles, Face Shield)
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Incident Occurs

(Spill, Exposure)

Assess Situation
(Is it safe to respond?)

Evacuate Area
Alert Others & Call for Help

Personal Exposure?

No Exposure Skin/Eye

- Remove contaminated clothing
- Flush with water for 15+ min
- Seek immediate medical attention

Small Spill?

Skin/Eye Contact:
[ Seek immediate medical attentio

Inhalation:
- Move to fresh air
n

Small Spill Procedure: Large Spill:
- Absorb with dry sand/inert material - Do not attempt to clean up
- Collect with non-sparking tools - Evacuate and wait for
- Place in a labeled, vented container for disposal emergency responders

Click to download full resolution via product page

Caption: Emergency Response Decision Workflow.

4.1: First Aid Measures

¢ Skin Contact: Immediately take off all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes while moving to a safety shower. Seek immediate
medical attention. [5][6]* Eye Contact: Immediately flush eyes with plenty of water for at least
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15 minutes, removing contact lenses if present and easy to do. Hold eyelids open during
flushing. Seek immediate medical attention. [5][12]* Inhalation: Move the person to fresh air.
If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical
attention. [5][12]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention. [5][12]

4.2: Spill and Leak Procedures

For Small Spills:

o Evacuate non-essential personnel. [5] 2. Wearing full PPE, cover the spill with a dry, inert
absorbent material such as sand or vermiculite. Do NOT use water or combustible
absorbents. [13] 3. Using non-sparking tools, carefully collect the absorbed material into a
designated, labeled waste container. [14][12] 4. The container must be vented or loosely
covered, as residual moisture can react and build pressure. [13]* For Large Spills:

o Evacuate the area immediately.
o Alert laboratory personnel and contact your institution's emergency response team.

o Do not attempt to clean up a large spill yourself. [13]

4.3: Fire Fighting Measures

This is a highly flammable liquid. A very dangerous fire hazard exists when exposed to heat
or flame. [3]* Suitable Extinguishing Media: Dry powder, dry sand, or carbon dioxide (CO2).
Alcohol-resistant foam may also be effective. [8][13]* Unsuitable Extinguishing Media:DO
NOT USE WATER. [8][14]The violent reaction will worsen the situation and spread the fire.
[13]* Firefighters must wear full protective gear and self-contained breathing apparatus. [5]
[14]

Section 5: Storage and Disposal

Proper storage and disposal are critical final steps in the chemical lifecycle to ensure long-term

safety and environmental protection.

5.1: Storage Conditions
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Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. [8][9]*
The storage area should be a designated flammables cabinet.

Protect from moisture. [8]Containers must be kept tightly closed and stored under an inert
atmosphere (e.g., nitrogen or argon). [9][14]* Store away from incompatible materials,
including water, alcohols, strong acids, strong bases, and oxidizing agents. [4][14]

5.2: Waste Disposal

Chloropentamethyldisilane waste is considered hazardous. Never dispose of it down the
drain. [5]* Quenching/Neutralization: Before disposal, reactive chlorosilane waste must be
carefully quenched. A general procedure involves slowly adding the waste to a stirred,
cooled solution of a non-protic solvent like toluene, followed by the very slow addition of an
alcohol like isopropanol. [15]After the reaction subsides, water can be cautiously added,
followed by neutralization. [15]This should only be performed by trained personnel following
a validated SOP.

Containerization: All waste must be collected in a properly labeled hazardous waste
container. [16]* Disposal: Follow all local, state, and federal regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (E&S) department for
specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Chloropentamethyldisilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075337/docs#an-in-depth-technical-guide-to-the-
safe-handling-of-chloropentamethyldisilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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